Cas no 1228671-08-6 (2-Methyl-3-(methylthio)propanoyl chloride)

• Product Name: 2-Methyl-3-(methylthio)propanoyl chloride
• CAS No: 1228671-08-6
• MF: C₅H₉ClOS
• MW: 152.642359495163
• CID: 2195169
• Update Time: 2023-08-07

2-Methyl-3-(methylthio)propanoyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-3-(methylthio)propanoyl chloride
• YLOQOKWBOKKTMX-UHFFFAOYSA-N
• 2-methyl-3-methylthiopropanoyl chloride
• 2-methyl-3-methylsulfanyl-propionylchloride
• 2-methyl-3-methylsulfanyl-propionyl chloride
• 2-methyl-3-(methylsulfanyl)propanoyl chloride

• Inchi： 1S/C5H9ClOS/c1-4(3-8-2)5(6)7/h4H,3H2,1-2H3
• InChI Key： YLOQOKWBOKKTMX-UHFFFAOYSA-N
• SMILES： ClC(C(C)CSC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 84.5
• Topological Polar Surface Area: 42.4